Cas no 2228637-97-4 (3-(2,2,2-trifluoroethyl)piperidin-3-ol)

• Product Name: 3-(2,2,2-trifluoroethyl)piperidin-3-ol
• CAS No: 2228637-97-4
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5974504
• PubChem ID: 165780564
• Update Time: 2025-06-14

3-(2,2,2-trifluoroethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)piperidin-3-ol
• EN300-1971128
• 2228637-97-4

• Inchi： 1S/C7H12F3NO/c8-7(9,10)4-6(12)2-1-3-11-5-6/h11-12H,1-5H2
• InChI Key： VUXNFDXMZGFBND-UHFFFAOYSA-N
• SMILES： FC(CC1(CNCCC1)O)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,2,2-trifluoroethyl)piperidin-3-ol

Comprehensive Overview of 3-(2,2,2-Trifluoroethyl)piperidin-3-ol (CAS No. 2228637-97-4): Properties, Applications, and Industry Insights

The compound 3-(2,2,2-trifluoroethyl)piperidin-3-ol (CAS No. 2228637-97-4) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule stands out for its potential as a bioisostere and metabolic stability enhancer. Its trifluoroethyl group contributes to lipophilicity and bioavailability, making it a valuable intermediate in the synthesis of targeted therapeutics.

Recent studies highlight the role of 3-(2,2,2-trifluoroethyl)piperidin-3-ol in modulating central nervous system (CNS) targets, particularly in the development of neuroactive compounds. Researchers are exploring its utility in G-protein-coupled receptor (GPCR) ligands and enzyme inhibitors, aligning with trends in precision medicine. The compound’s stereochemistry and hydrogen-bonding capacity further enhance its versatility in structure-activity relationship (SAR) studies.

From an industrial perspective, the synthesis of CAS 2228637-97-4 involves multi-step organic reactions, including reductive amination and fluorine incorporation. Optimized protocols emphasize green chemistry principles, such as catalytic methods and solvent minimization, addressing the growing focus on sustainable manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity for downstream applications.

The agrochemical sector also benefits from this compound’s pesticide intermediate potential, particularly in designing crop protection agents with improved environmental profiles. Its fluorine motifs resist degradation, extending field efficacy—a critical factor given rising global concerns about food security and sustainable agriculture.

Emerging discussions in AI-driven drug discovery platforms frequently cite 3-(2,2,2-trifluoroethyl)piperidin-3-ol as a scaffold for virtual screening. Computational models predict its interactions with protein targets, accelerating lead optimization. This synergy between wet-lab synthesis and in silico design reflects broader shifts toward high-throughput methodologies in R&D.

Regulatory compliance remains paramount; while not classified as hazardous, proper handling protocols for fluorinated compounds are advised. The material’s Safety Data Sheet (SDS) outlines storage conditions (e.g., inert atmosphere, low humidity) to maintain stability—a topic frequently queried in chemical database searches.

In summary, 2228637-97-4 exemplifies the intersection of medicinal chemistry and industrial innovation. Its applications span neurology, agriculture, and computational chemistry, driven by the demand for efficacious and eco-friendly solutions. As research progresses, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics and agrochemicals.